Cas no 35224-98-7 (1H-1,2,3-Triazole, 4-(4-fluorophenyl)-)

1H-1,2,3-Triazole, 4-(4-fluorophenyl)- structure
35224-98-7 structure
Product Name:1H-1,2,3-Triazole, 4-(4-fluorophenyl)-
CAS No:35224-98-7
MF:C8H6FN3
MW:163.151744365692
CID:1469093
PubChem ID:9877471
Update Time:2025-04-20

1H-1,2,3-Triazole, 4-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole, 4-(4-fluorophenyl)-
    • 872368-73-5
    • SCHEMBL104083
    • CHEMBL1909735
    • KYQRWVUQWNZHFU-UHFFFAOYSA-N
    • 4-(4-fluorophenyl)-2h-1,2,3-triazole
    • AKOS024385321
    • AB23651
    • 4-(4-fluoro-phenyl)-1H-[1,2,3]triazole
    • 4-(4-fluorophenyl)-2H-triazole
    • 4-fluorophenyl-triazole
    • 4-(4-fluorophenyl)-1H-1,2,3-triazole
    • 5-(4-Fluorophenyl)-1h-1,2,3-triazole
    • MFCD06251909
    • DB-379750
    • SY297242
    • BDBM50355867
    • 35224-98-7
    • DB-185305
    • Inchi: 1S/C8H6FN3/c9-7-3-1-6(2-4-7)8-5-10-12-11-8/h1-5H,(H,10,11,12)
    • InChI Key: KYQRWVUQWNZHFU-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=NNN=1

Computed Properties

  • Exact Mass: 163.05468
  • Monoisotopic Mass: 163.05457537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57

1H-1,2,3-Triazole, 4-(4-fluorophenyl)- Pricemore >>

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